
Analysis of "Nerone" Compound Reveals
Absence of Pharmacological Data

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Nerone

Cat. No.: B1595471 Get Quote

A comprehensive review of scientific literature and chemical databases indicates that the

compound known as "Nerone" is primarily utilized as a fragrance ingredient, with a significant

lack of publicly available data on its pharmacological properties. Despite a thorough

investigation into its chemical identifiers (CAS 31375-17-4), there is no evidence of in-vitro or

in-vivo studies, mechanistic analyses, or clinical trials that would be necessary to delineate any

potential therapeutic effects.

The compound, chemically identified as 1-(5-isopropyl-2-methylcyclohex-2-en-1-yl)propan-1-

one, is listed in chemical supplier databases and fragrance industry resources.[1][2] Its primary

characterization revolves around its olfactory properties, described as having a sweet, floral,

and slightly spicy scent.[1] While one source mentions that it "may possess potential biological

activities," it immediately clarifies that "specific studies on its pharmacological effects are

limited".[1]

Information regarding its safety profile is minimal, with one source classifying it as a skin

irritant.[3] However, this does not provide insight into any specific pharmacological actions. The

International Fragrance Association (IFRA) includes it on its Transparency List, which

catalogues fragrance ingredients in use.[2]

Our search for data on biological activity, signaling pathway interactions, or any form of dose-

response relationship in biological systems yielded no results. Consequently, the core

requirements for a technical guide, including quantitative data for comparison, detailed

experimental protocols, and visualizations of signaling pathways, cannot be met.
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It is crucial to distinguish "Nerone" from other similarly named but chemically distinct

compounds such as "Nerolidol" or "Nerol," for which pharmacological data does exist. The

absence of research on the "Nerone" compound (CAS 31375-17-4) prevents any scientifically

grounded discussion of its potential pharmacological applications.

Therefore, for the target audience of researchers, scientists, and drug development

professionals, it must be concluded that the "Nerone" compound is, based on available public

information, a substance without a known pharmacological profile. Any potential therapeutic

utility would require foundational research to be initiated, starting with basic in-vitro screening

and subsequent preclinical studies. At present, no such data is available in the public domain.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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